3,4,6-trichloro-2-fluoroaniline
Overview
Description
3,4,6-trichloro-2-fluoroaniline is a useful research compound. Its molecular formula is C6H3Cl3FN and its molecular weight is 214.5. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,4,6-trichloro-2-fluoroaniline can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, followed by further reactions to form the final product.", "Starting Materials": [ "2-fluoroaniline", "trichloroacetyl chloride", "sodium hydroxide", "hydrochloric acid", "sodium nitrite", "copper(II) chloride" ], "Reaction": [ "Step 1: 2-fluoroaniline is reacted with trichloroacetyl chloride in the presence of sodium hydroxide to form 2-fluoro-N-(trichloroacetyl)aniline.", "Step 2: The intermediate compound from step 1 is then treated with hydrochloric acid to remove the trichloroacetyl group, yielding 2-fluoro-3,4-dichloroaniline.", "Step 3: 2-fluoro-3,4-dichloroaniline is then diazotized with sodium nitrite and hydrochloric acid to form the diazonium salt intermediate.", "Step 4: The diazonium salt intermediate is then coupled with copper(II) chloride to form the final product, 3,4,6-trichloro-2-fluoroaniline." ] } | |
CAS No. |
2301065-69-8 |
Molecular Formula |
C6H3Cl3FN |
Molecular Weight |
214.5 |
Purity |
95 |
Origin of Product |
United States |
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